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Introduction

Basolite F300, a commercial Metal-Organic Framework (MOF) composed of iron nodes and
1,3,5-benzenetricarboxylate (BTC) linkers, has garnered significant interest in the field of
energy storage. Its high porosity, large surface area, and redox-active iron centers make it a
promising candidate for application in lithium-ion batteries. While primarily investigated as an
active anode material, its unique properties also suggest potential as a precursor for other
advanced electrode materials. This document provides a detailed overview of the application of
a nanoscale, "Basolite F300-like" Fe-BTC MOF as an anode material, summarizing its
electrochemical performance and providing protocols for its synthesis and electrode fabrication.

Recent studies have demonstrated that a nanoscale version of Fe-BTC, synthesized via a
facile method, exhibits outstanding electrochemical performance as an anode in lithium-ion
batteries.[1][2][3] This material offers a high reversible capacity and good cycling stability,
highlighting its potential for high-power lithium-ion battery applications.[1][2][3]

Electrochemical Performance

The electrochemical properties of nanoscale Fe-BTC MOF as an anode material have been
systematically evaluated. The material demonstrates a high reversible capacity, which is a key
metric for battery performance. The data presented below is based on studies of a "Basolite
F300-like" nanoscale Fe-BTC framework.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12053979?utm_src=pdf-interest
https://www.benchchem.com/product/b12053979?utm_src=pdf-body
https://www.benchchem.com/product/b12053979?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2016/ra/c6ra22738d
https://pure.ecnu.edu.cn/en/publications/facile-synthesis-of-the-basolite-f300-like-nanoscale-fe-btc-frame/
https://pure.ecnu.edu.cn/zh/publications/facile-synthesis-of-the-basolite-f300-like-nanoscale-fe-btc-frame/
https://pubs.rsc.org/en/content/articlelanding/2016/ra/c6ra22738d
https://pure.ecnu.edu.cn/en/publications/facile-synthesis-of-the-basolite-f300-like-nanoscale-fe-btc-frame/
https://pure.ecnu.edu.cn/zh/publications/facile-synthesis-of-the-basolite-f300-like-nanoscale-fe-btc-frame/
https://www.benchchem.com/product/b12053979?utm_src=pdf-body
https://www.benchchem.com/product/b12053979?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12053979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Summary of Electrochemical Performance

Parameter Value Conditions
Reversible Capacity 1021 mAh gt After 100 cycles at 100 mA gt
Capacity Retention 436 mAh g1 After 400 cycles at 500 mA g1

After 400 cycles at 1000 mA

Capacity Retention 408 mAh g1 .
9

Experimental Protocols
l. Synthesis of Nanoscale Fe-BTC MOF (Basolite F300-
like)

This protocol describes a facile, room-temperature synthesis of nanoscale Fe-BTC MOF,
similar to the commercial Basolite F300. This method avoids the need for alkaline solutions.[1]

[3]

Materials:

Iron(ll) chloride hexahydrate (FeCls-6H20)

1,3,5-Benzenetricarboxylic acid (HsBTC)

Ethanol

Deionized water

Procedure:

e Solution A: Dissolve a specific molar quantity of Iron(lll) chloride hexahydrate in a mixture of
ethanol and deionized water.

o Solution B: Dissolve a corresponding molar quantity of 1,3,5-Benzenetricarboxylic acid in
ethanol.

e Mixing: Slowly add Solution B to Solution A under vigorous stirring at room temperature.
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» Precipitation: A precipitate will form upon mixing. Continue stirring for a designated period to
ensure complete reaction.

» Washing: Collect the precipitate by centrifugation and wash it multiple times with ethanol to
remove any unreacted precursors.

e Drying: Dry the resulting nanoscale Fe-BTC MOF powder in a vacuum oven at a specified
temperature.

Synthesis of Nanoscale Fe-BTC
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Caption: Workflow for the synthesis of nanoscale Fe-BTC MOF.

Il. Electrode Preparation and Cell Assembly

Materials:

e Synthesized nanoscale Fe-BTC MOF (active material)
e Carbon black (conductive agent)

e Polyvinylidene fluoride (PVDF) (binder)

e N-methyl-2-pyrrolidone (NMP) (solvent)

o Copper foil (current collector)

 Lithium metal foil (counter electrode)
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o Celgard separator
e Electrolyte (e.g., 1 M LiPFe in a mixture of ethylene carbonate and dimethyl carbonate)

Procedure:

Slurry Preparation: Mix the nanoscale Fe-BTC MOF, carbon black, and PVDF in a weight
ratio (e.g., 80:10:10) in NMP to form a homogeneous slurry.

o Coating: Cast the slurry onto a copper foil using a doctor blade.
» Drying: Dry the coated electrode in a vacuum oven to remove the NMP solvent.

e Pressing: Press the dried electrode to ensure good contact between the components and the
current collector.

o Cell Assembly: Assemble a coin cell (e.g., CR2032) in an argon-filled glovebox using the
prepared electrode as the working electrode, lithium foil as the counter electrode, a Celgard
separator, and the electrolyte.

Electrode Fabrication and Cell Assembly
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Caption: Experimental workflow for electrode fabrication and cell assembly.

lll. Electrochemical Characterization

Instrumentation:
o Battery cycler

o Electrochemical workstation
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Procedures:

o Galvanostatic Cycling: Cycle the assembled coin cells at various current densities (e.g., 100,
500, 1000 mA g~1) within a specific voltage window (e.g., 0.01-3.0 V vs. Li/Li*) to determine
the charge-discharge capacities, cycling stability, and rate capability.

e Cyclic Voltammetry (CV): Perform CV scans at a slow scan rate (e.g., 0.1 mV s71) to
investigate the redox reactions occurring during the lithiation and delithiation processes.

e Electrochemical Impedance Spectroscopy (EIS): Conduct EIS measurements to analyze the
charge transfer resistance and ionic conductivity within the electrode.

Signaling Pathways and Logical Relationships

The application of Basolite F300-like MOF in a lithium-ion battery electrode involves a series of
interconnected steps, from material synthesis to electrochemical evaluation. The following
diagram illustrates the logical relationship between these key stages.
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Logical Relationship in Electrode Development
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Caption: Logical workflow from material synthesis to electrochemical testing.

Conclusion

The nanoscale, Basolite F300-like Fe-BTC MOF demonstrates significant potential as a high-
capacity anode material for lithium-ion batteries. The facile synthesis process and impressive
electrochemical performance make it an attractive area for further research and development.
While its primary application demonstrated in the literature is as an active material, the inherent
properties of MOFs also open avenues for their use as precursors or templates for designing
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novel electrode architectures. Further optimization of the material's properties and electrode
engineering could lead to even greater performance and stability in next-generation energy
storage devices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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